(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]butan-2-amine;hydrochloride
• InChI: InChI=1S/C13H21N.ClH/c1-5-12(4)14-9-13-7-6-10(2)8-11(13)3;/h6-8,12,14H,5,9H2,1-4H3;1H
• InChI Key: BOAZRCNQPVTOBU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C=C(C=C1)C)C.Cl
• Molecular Formula: C13H22ClN
• Molecular Weight: 227.77 g/mol
• CAS No.: 1240578-41-9

Description

(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride is an organic compound with the molecular formula C13H22ClN and a molecular weight of 227.77 g/mol. This compound is known for its diverse applications in various fields of research and industry due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride typically involves the reaction of butan-2-amine with 2,4-dimethylbenzyl chloride in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The hydrochloride salt is then obtained by treating the free base with hydrochloric acid .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to maximize yield and purity. The final product is subjected to rigorous quality control measures to ensure it meets industry standards .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a suitable solvent.

Major Products Formed

Oxidation: Corresponding ketones or carboxylic acids.

Reduction: Corresponding amines or alcohols.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol
• 2-[(4-chlorophenyl)aminomethyl]-6-methoxyphenol
• 2-[(4-methoxyanilino)methyl]phenol
• 2-(anilinomethyl)phenol

Uniqueness

(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride stands out due to its specific structural features and the presence of both butan-2-yl and 2,4-dimethylphenyl groups.